Cas no 1251704-22-9 (N-(3-chloro-4-methoxyphenyl)-2-{5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide)

• Product Name: N-(3-chloro-4-methoxyphenyl)-2-{5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide
• CAS No: 1251704-22-9
• MF: C₁₇H₁₅ClN₄O₃S
• MW: 390.844001054764
• CID: 6575671
• PubChem ID: 49665192
• Update Time: 2025-07-18

N-(3-chloro-4-methoxyphenyl)-2-{5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methoxyphenyl)-2-{5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide
• N-(3-chloro-4-methoxyphenyl)-2-{[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanyl}acetamide
• AKOS024485289
• N-(3-chloro-4-methoxyphenyl)-2-[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanylacetamide
• 1251704-22-9
• N-(3-chloro-4-methoxyphenyl)-2-((5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide
• F3406-7551
• VU0624498-1

• Inchi： 1S/C17H15ClN4O3S/c1-10-20-17(25-22-10)11-3-6-16(19-8-11)26-9-15(23)21-12-4-5-14(24-2)13(18)7-12/h3-8H,9H2,1-2H3,(H,21,23)
• InChI Key： LUIAMOJNOXBYLJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CSC1C=CC(=CN=1)C1=NC(C)=NO1)=O)OC

Computed Properties

• Exact Mass: 390.0553392g/mol
• Monoisotopic Mass: 390.0553392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-chloro-4-methoxyphenyl)-2-{5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide

Introduction to N-(3-chloro-4-methoxyphenyl)-2-{5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide (CAS No. 1251704-22-9)

N-(3-chloro-4-methoxyphenyl)-2-{5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide, also known by its CAS number 1251704-22-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as sulfonamides and is characterized by its unique structural features, including a chlorinated and methoxy-substituted phenyl group, a pyridine ring, and an oxadiazole moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for various pharmaceutical applications.

The development and study of N-(3-chloro-4-methoxyphenyl)-2-{5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide have been driven by its potential as an inhibitor of specific enzymes and receptors. Recent research has focused on its ability to modulate the activity of enzymes involved in inflammation and cancer progression. For instance, studies have shown that this compound can effectively inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, mediators of inflammation and pain.

In addition to its anti-inflammatory properties, N-(3-chloro-4-methoxyphenyl)-2-{5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide has demonstrated promising anticancer effects. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by targeting specific signaling pathways. For example, it has been shown to inhibit the PI3K/Akt signaling pathway, which is frequently dysregulated in many types of cancer. This pathway is crucial for cell survival and proliferation, and its inhibition can lead to reduced tumor growth and enhanced sensitivity to other anticancer therapies.

The pharmacokinetic properties of N-(3-chloro-4-methoxyphenyl)-2-{5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide have also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Its stability in physiological conditions and low toxicity profile further enhance its potential as a drug candidate.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy through rigorous preclinical and clinical trials. In this regard, N-(3-chloro-4-methoxyphenyl)-2-{5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide has shown promising results in preclinical models of various diseases. For instance, in animal models of inflammatory diseases such as arthritis, it has demonstrated significant anti-inflammatory effects without causing major side effects. Similarly, in cancer models, it has shown efficacy in reducing tumor growth and improving survival rates.

The structural diversity of N-(3-chloro-4-methoxyphenyl)-2-{5-(3-methyl-1,2,4-oxadiazol-5-y l)pyridin - 2 - ylsulfanyl}acetamide also allows for the exploration of structure–activity relationships (SAR). Through systematic modifications of the molecule's structure, researchers can optimize its biological activity and pharmacological properties. This approach has led to the identification of several analogs with enhanced potency and selectivity for specific targets.

In conclusion, N-(3-chloro - 4 - methoxypheny l) - 2 - { 5 - ( 3 - methyl - 1 , 2 , 4 - oxadiazol - 5 - yl ) pyridin - 2 - ylsulfanyl } acetamide (CAS No. 1251704 - 22 - 9) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in the fields of anti-inflammatory and anticancer drug discovery. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.